3-(isobutylthio)-10H-[1,2,4]triazolo[4',3':2,3][1,2,4]triazino[5,6-b]indole

• IUPAC Name: 14-(2-methylpropylsulfanyl)-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene
• InChI: InChI=1S/C14H14N6S/c1-8(2)7-21-14-18-17-13-16-12-11(19-20(13)14)9-5-3-4-6-10(9)15-12/h3-6,8H,7H2,1-2H3,(H,15,16,17)
• InChI Key: DBKGMRXUJYVCDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSC1=NN=C2N1N=C3C4=CC=CC=C4NC3=N2
• Molecular Formula: C14H14N6S
• Molecular Weight: 298.37 g/mol

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring. They are able to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures and pave the way for the construction of diverse novel bioactive molecules.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the use of 3-amino-1,2,4-triazole as a starting material. Various synthetic approaches have been developed for the synthesis of triazolothiadiazine and its derivatives.

Molecular Structure Analysis

1,2,4-Triazoles have a unique structure that allows them to make specific interactions with different target receptors. They can manifest substituents around a core scaffold in defined three-dimensional (3D) representations.

Chemical Reactions Analysis

1,2,4-Triazoles can undergo a variety of chemical reactions due to their structural characteristics. They are also important in organocatalysis, agrochemicals, and materials science.

Mechanism of Action

While the specific mechanism of action for your compound is not available, 1,2,4-triazoles and their derivatives have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities.

Safety and Hazards

The safety and hazards associated with a specific 1,2,4-triazole derivative would depend on its specific structure. Some 1,2,4-triazoles have been associated with adverse events such as hepatotoxicity and hormonal problems.

Future Directions

Research into 1,2,4-triazoles and their derivatives is ongoing, with a focus on developing new synthetic approaches and exploring their diverse pharmacological activities. The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo-based drugs for the treatment of multifunctional diseases is a key area of focus.